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Compound of Interest

Compound Name: 3-(lodomethyl)pyridine
CAS No.: 142179-84-8
Cat. No.: B123730

Get Quote

Executive Summary: Immediate Action Directives

3-(lodomethyl)pyridine (CAS: 496-78-6) is a reactive alkylating agent and a pyridine

derivative. It poses dual hazards: severe corrosivity to tissue (skin/eyes) and genotoxic

potential due to its alkylating capability.

Primary Disposal Route: High-temperature incineration via a licensed hazardous waste
contractor.

Waste Stream: Halogenated Organic Waste.

Incompatibility: Do NOT mix with strong oxidizers or strong bases in the waste stream.

Emergency Deactivation: Sodium thiosulfate (aqueous) is effective for neutralizing free
iodine byproducts and nucleophilic quenching of the alkyl iodide moiety.

Chemical Profile & Hazard Mechanism[1]
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To manage this compound safely, one must understand the causality of its reactivity. It is not

merely a "toxic liquid"; it is an electrophile designed to modify biomolecules.

Physicochemical Properties

Property Data Operational Implication
Use for waste
CAS Number 496-78-6 ) )
labeling/manifests.[1]
S ] The C-1 bond is weak and
Pyridine ring with ) )
Structure labile, leading to
substituent
release.
o ) Darkening indicates
Brown liquid or low-melting o
Appearance id decomposition (iodine
soli
release).
o Alkylating Agent ( Reacts aggressively with
Reactivity ) )
active) nucleophiles (DNA, proteins).
] ] Combustible but not highly
Flash Point >110°C (Typical for analogues)

flammable.

Storage Class

Corrosive / Light Sensitive

Store at 2-8°C, protected from
light.

The Mechanism of Hazard

The danger lies in the iodomethyl group (

). lodide is an excellent leaving group. Upon contact with biological tissue, the methylene
carbon undergoes nucleophilic attack by cellular amine or thiol groups.

o Consequence: This results in alkylation of DNA/proteins, leading to immediate cellular

damage (burns) and long-term mutation risks.

o Decomposition: The compound spontaneously degrades to release free iodine (

) and polymeric pyridines, increasing inhalation hazards and corrosivity.
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Operational Protocol A: Routine Waste Disposal

Goal: Isolate the bulk chemical for professional incineration. This is the only acceptable method
for disposing of >5 mL quantities.

Step-by-Step Procedure

e Segregation:
o Designate a waste container specifically for "Halogenated Organic Solvents."

o Critical Check: Ensure the container is compatible (HDPE or Amber Glass). Do not use
metal cans due to potential corrosion from free iodine.

e Labeling:

o Tag the container with the full chemical name: 3-(lodomethyl)pyridine.

o Add hazard warnings: "Corrosive," "Toxic," "Lachrymator.”
e Transfer:

o Perform all transfers inside a certified chemical fume hood.

o Do not mix with aqueous acidic waste (risk of exothermic polymerization).
e Manifesting:

o List under RCRA codes for pyridine derivatives (D038) and halogenated organics if
applicable in your jurisdiction.
Operational Protocol B: Deactivation & Glassware
Cleaning

Goal: Chemically destroy trace residues on glassware or small spills (<5 mL) before they leave
the fume hood.

The Chemistry of Deactivation: We utilize Sodium Thiosulfate (
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)-

e Reduction: It reduces free iodine (

) to harmless iodide (

).

o Substitution: It acts as a sulfur nucleophile, attacking the iodomethyl group to form a water-
soluble, non-volatile Bunte salt (S-alkyl thiosulfate).

Deactivation Solution Preparation

e Components: 10% w/v Sodium Thiosulfate in water.
e Optional: Add small amount of Sodium Carbonate (

) to keep pH neutral/alkaline (prevents acid-catalyzed decomposition).

Cleaning Procedure[2][3][4][5][6]

e Soak: Immerse contaminated glassware in the Deactivation Solution for 24 hours.
e Rinse: Wash with water, then acetone.

e Final Wash: The rinsate should be collected as "Aqueous Waste with Trace Organics" or
"Halogenated Waste" depending on site-specific EHS rules, but the acute alkylating hazard
is significantly reduced.

Operational Protocol C: Emergency Spill Response

Scenario: A 100 mL bottle drops and shatters in the fume hood.

Workflow Visualization

The following diagram outlines the decision logic for spill response.
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l
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(If >100mL or outside hood)
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Collect into Hazardous
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l

Label: 'Debris Contaminated
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Click to download full resolution via product page

Figure 1: Decision logic for responding to a 3-(lodomethyl)pyridine spill.

Detailed Spill Steps

» Isolate: Close the hood sash immediately to contain vapors.
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» PPE: Double-glove (Nitrile inner, Butyl/Silver Shield outer if available). Standard nitrile
degrades quickly against halogenated alkyls.

o Absorb: Cover the liquid with vermiculite, dry sand, or commercial solvent pads.

e Quench: Gently pour 10% Sodium Thiosulfate over the absorbent. Allow to sit for 15-30
minutes. The color should fade from dark brown (iodine) to pale yellow/white.

» Disposal: Scoop the wet slurry into a wide-mouth hazardous waste jar. Label as "Solid
Waste: Pyridine Derivative + Thiosulfate.”

Waste Stream Segregation Logic

Correct segregation prevents dangerous cross-reactions in the central waste facility.

Halogenated Solvent Waste
(Keep pH > 5)

Incompatible > NO: Oxidizers (Nitric Acid)
Liquid/Solution |+
g \O: Strong Bases
Solid Hazardous Waste
(Double Bagged)

3-(lodomethyl)pyridine Physical State?
WESE

Solid/Sludge

Click to download full resolution via product page
Figure 2: Waste segregation logic ensuring compatibility and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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